Cas no 61959-30-6 (Cyclohexanecarboxylic acid, 2-benzoyl-)

Cyclohexanecarboxylic acid, 2-benzoyl- structure
61959-30-6 structure
Product Name:Cyclohexanecarboxylic acid, 2-benzoyl-
CAS No:61959-30-6
MF:C14H16O3
MW:232.275044441223
CID:462354
PubChem ID:2756601
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 2-benzoyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 2-benzoyl-
    • MFCD00800519
    • FT-0683283
    • SCHEMBL3316742
    • AKOS005172662
    • 61959-30-6
    • AU-004/40987610
    • 2-benzoylcyclohexane-1-carboxylic acid
    • 2-benzoyl-cyclohexanecarboxylic acid
    • 6939-99-7
    • 2-benzoylcyclohexanecarboxylic acid
    • MDL: MFCD07775665
    • Inchi: 1S/C14H16O3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-3,6-7,11-12H,4-5,8-9H2,(H,16,17)
    • InChI Key: FLPQLUGZLPSVOG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1CCCCC1C(=O)O

Computed Properties

  • Exact Mass: 232.10998
  • Monoisotopic Mass: 232.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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